Theophylline-1,3-15N2-2-13C
Theophylline-1,3-15N2-2-13C
Brand Name:
Vulcanchem
CAS No.:
84718-95-6
VCID:
VC0156071
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i7+1,10+1,11+1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC=N2
Molecular Formula:
C7H8N4O2
Molecular Weight:
183.14 g/mol
Theophylline-1,3-15N2-2-13C
CAS No.: 84718-95-6
Reference Standards
VCID: VC0156071
Molecular Formula: C7H8N4O2
Molecular Weight: 183.14 g/mol
| CAS No. | 84718-95-6 |
|---|---|
| Product Name | Theophylline-1,3-15N2-2-13C |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 183.14 g/mol |
| IUPAC Name | 1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i7+1,10+1,11+1 |
| Standard InChIKey | ZFXYFBGIUFBOJW-NBLDSOAPSA-N |
| Isomeric SMILES | C[15N]1C2=C(C(=O)[15N]([13C]1=O)C)NC=N2 |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
| Synonyms | 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione-2-13C-1,3-15N2 ; 3,9-Dihydro-1,3-dimethyl-1H-purine-2,6-dione-1,3-15N2-2-13C; 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione-1,3-15N2-2-13C; 1,3-Dimethylxanthine-1,3-15N2-2-13C; Accurbron-1,3-15N2-2-13C; Aer |
| PubChem Compound | 12203054 |
| Last Modified | Nov 11 2021 |
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